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Compound of Interest

Compound Name: D-Galactal cyclic 3,4-carbonate

Cat. No.: B136327

Disclaimer: Direct spectroscopic and synthetic data for D-Galactal cyclic 3,4-carbonate is not
readily available in the reviewed scientific literature. Therefore, this guide presents a
comprehensive analysis of a closely related and well-characterized compound, Methyl 2,3-O-
isopropylidene-a-D-mannofuranoside 5,6-carbonate, as a representative example for
researchers, scientists, and drug development professionals. The methodologies and data
interpretation provided herein offer a valuable reference for the study of similar carbohydrate-
based cyclic carbonates.

Introduction

Cyclic carbonates derived from carbohydrates are a class of compounds of significant interest
in medicinal chemistry and materials science. Their rigid structures and potential for further
functionalization make them attractive building blocks for the synthesis of novel bioactive
molecules and biodegradable polymers. This technical guide provides a detailed overview of
the spectroscopic characteristics and a common synthetic route for a representative sugar-
derived cyclic carbonate.

Chemical Structure

The chemical structure of Methyl 2,3-O-isopropylidene-a-D-mannofuranoside 5,6-carbonate is
depicted below. The presence of the isopropylidene protecting group and the cyclic carbonate
moiety are key features influencing its spectroscopic properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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